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Compound Name: Guaiacol
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Introduction

Guaiacol (2-methoxyphenol) is a naturally occurring organic compound that contributes significantly to the aromatic profile of various natural products

Natural Occurrence and Quantitative Data
Guaiacol is derived naturally from sources like guaiacum resin and wood creosote.[2][4] Its presence has been identified in the essential oils of sever

The table below summarizes the known presence of guaiacol in various botanical sources, noting that it is often found in trace amounts, contributing 

Botanical Source

Pine Root Oil

Beech Wood (Fagus spp.)

Celery Seeds (Apium graveolens)

Tobacco Leaves (Nicotiana tabacum)

Orange Leaves (Citrus sinensis)

Lemon Peels (Citrus limon)

Tomato (Solanum lycopersicum)

Various Lamiaceae Species

Biosynthesis of Guaiacol in Plants
The biosynthesis of guaiacol in plants is an area of ongoing research. While it is a well-established product of lignin pyrolysis, its direct enzymatic syn

A specific enzyme, catechol-O-methyltransferase (CTOMT1), has been shown to catalyze the methylation of catechol to produce guaiacol.[9] This su

Methodologies for Extraction and Analysis
The analysis of guaiacol in essential oils requires precise extraction and quantification methods. Gas Chromatography-Mass Spectrometry (GC-MS) 

1. Extraction Protocols
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Hydrodistillation: This is a common method for extracting essential oils from plant materials. The plant matter is submerged in water and heated, an

Solvent Extraction: For sources like wood creosote, solvent extraction methods are employed. This involves using a solvent (e.g., sodium hydroxide

2. Analytical Protocols: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis provides both qualitative and quantitative data on the composition of an essential oil. The process involves vaporizing the sample, se

The following table outlines a typical protocol for the GC-MS analysis of guaiacol in essential oils, synthesized from common methodologies.

Parameter

Sample Preparation

GC System

Column

Carrier Gas

Injection

Temperature Program

MS Detector

Identification

digraph "Guaiacol_Analysis_Workflow" {

graph [rankdir="TB", splines=ortho, size="7.6, 5", dpi=100];

node [shape=box, style="filled", fontname="Arial", fontsize=12, margin="0.25,0.15", fillcolor="#F1F3F4", fontc

edge [fontname="Arial", fontsize=10, arrowhead=normal, color="#4285F4", penwidth=2];

// Nodes

A[label="Plant Material\n(e.g., Leaves, Seeds)"];

B[label="Essential Oil Extraction\n(e.g., Hydrodistillation)"];

C [label="Sample Preparation\n(Dilution in Solvent)"];

D [label="GC-MS Injection"];

E [label="Gas Chromatography\n(Compound Separation)"];

F [label="Mass Spectrometry\n(Ionization & Detection)"];

G [label="Data Processing"];

H [label="Compound Identification\n(Spectral Library Matching)"];

I[label="Quantification"];

// Edges

A -> B;

B -> C;

C -> D;

D -> E;

E -> F;

F -> G;

G -> H;

G -> I;

}
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Conclusion

Guaiacol is a significant, naturally occurring aromatic compound found in various essential oils, contributing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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